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Compound of Interest

Compound Name: Fmoc-Asp(ODmab)-OH

Cat. No.: B613555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety information for N-α-Fmoc-L-

aspartic acid β-4-{N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl]-amino} benzyl

ester (Fmoc-Asp(ODmab)-OH), a key reagent in peptide synthesis. Adherence to these safety

protocols is crucial for ensuring a safe laboratory environment and maintaining the integrity of

research outcomes.

Chemical and Physical Properties
Fmoc-Asp(ODmab)-OH is a derivative of aspartic acid used in solid-phase peptide synthesis.

[1] A summary of its key physical and chemical properties is presented below.
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Property Value

CAS Number 269066-08-2[2][3][4][5]

Molecular Formula C₃₉H₄₂N₂O₈

Molecular Weight 666.7 g/mol or 666.76 g/mol or 666.77 g/mol

Appearance White to off-white or beige powder

Functional Group Carboxylic acid

Solubility Soluble in DMSO (200 mg/mL)

Boiling Point (Predicted) 841.0 ± 65.0 °C

Density (Predicted) 1.264 ± 0.06 g/cm³

pKa (Predicted) 3.51 ± 0.23

Hazard Identification and First Aid
According to available safety data sheets, Fmoc-Asp(ODmab)-OH is not classified as a

hazardous substance or mixture. However, as with any chemical, appropriate caution should

be exercised.

First Aid Measures

Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, give artificial respiration.

Skin Contact Wash off with soap and plenty of water.

Eye Contact Flush eyes with water as a precaution.

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.

In case of accidental exposure, it is crucial to follow these first aid measures promptly.

Repeated or prolonged exposure is not known to aggravate any medical condition.
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Handling, Storage, and Personal Protective
Equipment
Proper handling and storage are essential for maintaining the stability and safety of Fmoc-
Asp(ODmab)-OH.

Storage Recommendations

The recommended storage temperature for Fmoc-Asp(ODmab)-OH varies depending on its

form and the supplier. It is crucial to consult the manufacturer's specific recommendations.

Form
Recommended Storage
Temperature

Shelf Life

Solid Powder 2-8°C, 15-25°C, or -20°C
Up to 3 years at -20°C, 2 years

at 4°C

Stock Solution -20°C or -80°C
Up to 1 month at -20°C, up to

6 months at -80°C

Handling Procedures

When handling Fmoc-Asp(ODmab)-OH, the following workflow should be followed to minimize

exposure and ensure safety.

Preparation Handling Storage

Equilibrate container
to room temperature

Weigh desired amount
in a well-ventilated area

Add appropriate solvent
(e.g., DMF, NMP)

Use appropriate PPE
(gloves, goggles)

Handle in a well-ventilated
area or fume hood

Store in a tightly sealed
container

Keep in a dry and
well-ventilated place

Follow recommended
storage temperature

Click to download full resolution via product page

Workflow for Handling Fmoc-Asp(ODmab)-OH

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent direct contact

with the chemical.
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Required Personal Protective Equipment

Eye/Face Protection

Tightly fitting safety goggles
or face shield (8-inch minimum)

Skin Protection

Chemical-resistant gloves

Respiratory Protection

NIOSH-approved N95 (US) or
P1 (EN 143) dust mask if dust is generated
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Spill Detected

Ensure proper ventilation and
wear appropriate PPE

Contain the spill

Sweep up and shovel the material

Collect in a suitable container
for disposal

Prevent product from
entering drains

Dispose of waste in accordance
with local regulations

Clean the spill area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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